Cas no 43088-64-8 (5-Methylthieno2,3-dpyrimidin-4(3H)-one)

• Product Name: 5-Methylthieno2,3-dpyrimidin-4(3H)-one
• CAS No: 43088-64-8
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• MDL: MFCD00205193
• CID: 335078
• PubChem ID: 290226
• Update Time: 2025-04-19

5-Methylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-METHYLTHIENO(2,3-D)PYRIMIDIN-4(5H)-ONE
• 5-METHYL-3,4-DIHYDROTHIENO(2,3-D)PYRIMIDIN-4-ONE
• 5-Methyl-3,4-dihydrothieno[2,3-d]pyrimid-4-one
• 5-Methyl-3H-thieno[2,3-d]pyrimidin-4-one
• Thieno[2,3-d]pyrimidin-4(1H)-one, 5-methyl-
• 3H-5-methylthieno<2,3-d>pyrimidin-4-one
• 5-Methyl-3,4-dihydrothieno<2,3-d>pyrimid-4-one
• 5-Methyl-4-oxo-3,4-dihydro-thieno<2,3-d>pyrimidin
• 43088-64-8
• 5-Methylthieno[2,3-d]-pyrimidin-4-ol
• 5-methylthieno[2,3-d]pyrimid-4-one
• Thieno[2,3-d]pyrimidin-4(1H)-one,5-methyl-
• 5-methyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 5-methylthieno[2,3-d]pyrimidin-4-ol
• SCHEMBL9852516
• NSC153316
• FS-1443
• AKOS028108930
• 5-Methyl-3,4-dihydrothieno[2,3-d]pyrimidin-4-one
• DTXSID30302746
• FT-0688002
• J-512933
• SCHEMBL1604974
• MFCD00205193
• AKOS006275207
• CCG-48912
• SR-01000638407-1
• HRKYSEOOABTTCJ-UHFFFAOYSA-N
• Z1198152023
• 5-Methylthieno[2,3,d]pyrimidin-4(3H)-one
• NSC-153316
• EN300-215791
• A872760
• CS-0215034
• AB04759
• DB-070394
• 5-Methylthieno2,3-dpyrimidin-4(3H)-one

• MDL： MFCD00205193
• Inchi： 1S/C7H6N2OS/c1-4-2-11-7-5(4)6(10)8-3-9-7/h2-3H,1H3,(H,8,9,10)
• InChI Key： HRKYSEOOABTTCJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 166.02000
• Monoisotopic Mass: 166.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: 249-252°C
• Boiling Point: 333.9±15.0 °C at 760 mmHg
• Flash Point: 163.7±27.8 °C
• Refractive Index: 1.752
• PSA: 73.99000
• LogP: 1.29300
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methylthieno2,3-dpyrimidin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines